Cas no 898421-59-5 (N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide
• CAS No: 898421-59-5
• MF: C₂₁H₁₉N₃O₇S
• MW: 457.4564640522
• CID: 5482689
• Update Time: 2025-10-24

N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-nitrophenyl)-2-[(4-methoxyphenyl)sulfonylamino]benzamide
• N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide

• Inchi： 1S/C21H19N3O7S/c1-30-15-8-10-16(11-9-15)32(28,29)23-18-6-4-3-5-17(18)21(25)22-19-13-14(24(26)27)7-12-20(19)31-2/h3-13,23H,1-2H3,(H,22,25)
• InChI Key： PNXHZAGZYNVAOB-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)C1=CC=CC=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide

Comprehensive Overview of N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide (CAS No. 898421-59-5)

N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide, identified by its CAS number 898421-59-5, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of methoxy and nitro functional groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

The compound's unique structure, featuring a benzamide core linked to a methoxynitrophenyl moiety and a methoxybenzenesulfonamido group, contributes to its versatility in research applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and inflammatory diseases. Recent studies have explored its role in signal transduction pathways, aligning with the current focus on precision medicine and personalized healthcare.

In the context of green chemistry and sustainable synthesis, N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide has been evaluated for its synthetic accessibility and environmental impact. The compound's stability under various conditions makes it a candidate for scalable production, addressing the pharmaceutical industry's need for cost-effective and eco-friendly manufacturing processes. This aligns with the increasing consumer and regulatory emphasis on sustainable pharmaceuticals.

From a computational chemistry perspective, the compound's molecular properties have been analyzed using in silico tools to predict its pharmacokinetic and pharmacodynamic profiles. Such analyses are critical in early-stage drug development, as they help identify compounds with optimal bioavailability and target specificity. The integration of AI-driven drug discovery platforms has further accelerated the exploration of this compound, reflecting the industry's shift toward data-driven research.

The compound's potential applications extend to material science, where its photophysical properties are being investigated for use in organic electronics and sensors. Its nitroaromatic component, in particular, offers opportunities for designing fluorescence-based probes, which are in high demand for diagnostic and imaging technologies. This multidisciplinary relevance underscores the compound's value in both life sciences and advanced materials research.

Quality control and analytical characterization of CAS No. 898421-59-5 are essential for ensuring its reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These protocols are critical for maintaining the reliability of experimental data, especially in preclinical studies.

In summary, N-(2-methoxy-5-nitrophenyl)-2-(4-methoxybenzenesulfonamido)benzamide represents a promising candidate for multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new therapeutic agents, sustainable synthesis methods, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.